Ethyl 5-[(5-chloro-2-methoxybenzoyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(5-chloro-2-methoxybenzoyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H17Cl2N3O5S/c1-3-33-23(31)19-16-11-34-21(26-20(29)15-10-13(25)6-9-17(15)32-2)18(16)22(30)28(27-19)14-7-4-12(24)5-8-14/h4-11H,3H2,1-2H3,(H,26,29)
• InChI Key: QUQRQUJXTHXSOI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=C(C=CC(=C3)Cl)OC)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H17Cl2N3O5S
• Molecular Weight: 518.4 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C23H17Cl2N3O5S. It has an average mass of 518.369 Da and a monoisotopic mass of 517.026611 Da.

Scientific Research Applications

Synthesis and Characterization

A key area of research involves the synthesis and characterization of novel compounds derived from similar chemical structures. For instance, studies have detailed the synthesis of new derivatives through cyclocondensation reactions, showcasing their potential as intermediates for further chemical transformations. These synthetic routes often aim to create compounds with enhanced biological activities or specific chemical properties. Representative examples include the efficient synthesis of pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, indicating the versatility of similar chemical frameworks in generating new molecular entities with potential anti-tumor activities I. Nassar, S. R. Atta-Allah, A. S. H. Elgazwy, 2015.

Biological Activities

The synthesized compounds are frequently evaluated for their biological activities, such as cytotoxicity against cancer cell lines, antimicrobial properties, and the ability to induce apoptosis in specific cancer models. For example, certain newly synthesized pyrazolines and pyrazolo[1,5-a]pyrimidines have been tested for cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells and human cancer cell lines, demonstrating the potential for discovering new therapeutic agents Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014.

Methodological Innovations

Research also extends to methodological innovations, such as the use of ultrasound irradiation to achieve high regioselectivity and yields in the synthesis of related compounds. These methodological advances not only streamline the synthesis process but also open up new pathways for the development of compounds with desired properties P. Machado, Glauber R. Lima, M. Rotta, H. Bonacorso, N. Zanatta, M. Martins, 2011.